Cas no 2731008-57-2 (1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride)

• Product Name: 1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride
• CAS No: 2731008-57-2
• MF: C₇H₉BrCl₂N₂
• MW: 271.969758749008
• CID: 6153466
• PubChem ID: 165605122
• Update Time: 2025-06-11

1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2731008-57-2
• EN300-37097701
• 1-(6-bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride
• 1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride

• Inchi： 1S/C7H8BrClN2.ClH/c1-4-2-5(9)6(3-10)11-7(4)8;/h2H,3,10H2,1H3;1H
• InChI Key： PEOPHTNWIZWFNU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(CN)=N1)Cl.Cl

Computed Properties

• Exact Mass: 269.93262g/mol
• Monoisotopic Mass: 269.93262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride

Introduction to 1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride (CAS No. 2731008-57-2)

1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2731008-57-2, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyridine derivatives, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of bromine, chlorine, and methyl substituents on the pyridine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structure of 1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride consists of a pyridine core substituted at the 6-position with a bromine atom, at the 3-position with a chlorine atom, and at the 5-position with a methyl group. The 2-position of the pyridine ring is linked to an amine group (-NH₂), which is further converted into its hydrochloride salt form for improved solubility and stability. This structural configuration endows the compound with distinct electronic and steric properties, facilitating its interaction with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been extensively explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The brominated and chlorinated pyridines are particularly noteworthy due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that such derivatives can inhibit kinases and other enzymes involved in signal transduction pathways, making them promising candidates for anticancer therapy.

One of the most compelling aspects of 1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural framework to develop novel molecules with enhanced pharmacological properties. The hydrochloride salt form not only improves the compound's solubility in aqueous solutions but also enhances its bioavailability, making it more suitable for in vivo studies.

Recent advancements in medicinal chemistry have highlighted the importance of Scaffold Hopping, a strategy that involves modifying the core structure of known active compounds to discover new drugs with improved efficacy and reduced side effects. 1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride exemplifies this approach, as it serves as a versatile building block for generating structurally diverse analogs. These analogs can then be screened for their biological activity using high-throughput screening (HTS) techniques, enabling rapid identification of lead compounds.

The pharmacological profile of this compound has been studied in various preclinical models. Initial findings suggest that it exhibits inhibitory activity against several targets relevant to human diseases. For example, preliminary data indicate that it may interfere with the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, its interaction with other enzymes and receptors has been explored, providing insights into its potential therapeutic applications.

Another area where 1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride shows promise is in the treatment of inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune conditions. The ability of this compound to modulate inflammatory pathways has been demonstrated in cell-based assays, suggesting its potential as an anti-inflammatory agent. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic index.

The synthesis of 1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations to introduce the amine group and convert it into its salt form. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

In conclusion,1-(6-Bromo-3-chloro-5-methylpyridin-2-yl)methanamine hydrochloride (CAS No. 2731008-57-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents on the pyridine ring contributes to its versatile biological activities, making it a valuable tool for drug discovery. As research continues to uncover new therapeutic applications for this molecule and related derivatives,1-(6-Bromo-3-chloro-pyridin -2 - ylmethanamine hydrochloride) is poised to play an important role in developing novel treatments for human diseases.